(7-{[(4-ethylphenyl)methyl]sulfanyl}-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(4-ethylphenyl)methylsulfanyl]-14-methyl-5-(4-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C28H27N3O2S/c1-4-19-7-9-20(10-8-19)16-34-28-24-13-23-22(15-32)14-29-18(3)25(23)33-27(24)30-26(31-28)21-11-5-17(2)6-12-21/h5-12,14,32H,4,13,15-16H2,1-3H3
• InChI Key: XCJJBBWMCIMXDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)C
• Molecular Formula: C28H27N3O2S
• Molecular Weight: 469.6 g/mol
• CAS No.: 892417-04-8

Description

This compound is a structurally complex tricyclic molecule featuring a fused 2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen core. Key functional groups include a sulfanyl moiety substituted with a 4-ethylphenylmethyl group at position 7, a 4-methylphenyl group at position 5, and a hydroxymethyl group at position 11. Its structural complexity aligns with compounds studied in drug discovery for their ability to interact with biological targets, such as enzyme active sites or nucleic acids .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with tricyclic and tetracyclic heterocycles reported in the literature. For example:

• 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo-[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6(IIi) : This tetracyclic compound features sulfur and nitrogen atoms in its framework, with a methoxyphenyl substituent. Unlike the target compound, it lacks the hydroxymethyl group and the 2-oxa moiety, which may influence solubility and hydrogen-bonding capacity .
• Ethyl 7-chloromethyl-5-(2-chlorophenyl)-7-hydroxy-2-methylsulfanyl-4,5,6,7-tetrahydro-1,2,4-triazo...: This compound has a chlorophenyl group and a methylsulfanyl substituent.

Physicochemical Properties

Data from analogous compounds suggest trends in solubility and chromatographic behavior:

• Solubility: Tricyclic compounds with polar substituents (e.g., hydroxymethyl groups) often exhibit higher aqueous solubility compared to nonpolar analogues. For instance, ternary solubility studies of related heterocycles in systems like water-ethanol-hexane show that polar groups enhance solubility in hydrophilic solvents .
• Chromatographic Retention: Retention times for aromatic tricyclic compounds on phenyl columns (using n-heptane or isooctane as mobile phases) correlate with substituent polarity. The hydroxymethyl group in the target compound may reduce retention relative to nonpolar derivatives, as seen in similar analyses .

Analytical and Spectral Data

• Mass Spectrometry : Compounds with molecular weights >500 Da (common for tricyclics) often show fragmentation patterns indicative of sulfur and nitrogen loss. For example, ethyl-substituted tricyclics in root extracts (e.g., Merung compounds) exhibit characteristic [M+H]+ and [M−S]+ ions, which could guide identification of the target compound .
• NMR Spectroscopy : The hydroxymethyl group (CH₂OH) would produce distinct signals in the δ 3.5–4.5 ppm range for protons and δ 60–70 ppm for carbons, as observed in NMR tables for hydroxymethyl-containing alkaloids .

Table 1: Comparative Analysis of Structural and Physicochemical Features

Feature	Target Compound	9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo	Ethyl 7-chloromethyl Derivative
Core Structure	Tricyclic with 2-oxa, 4,6,13-triaza	Tetracyclic with 3,7-dithia, 5-aza	Tetrahydrotriazole
Key Substituents	4-Ethylphenylmethyl-sulfanyl, hydroxymethyl	4-Methoxyphenyl	Chlorophenyl, methylsulfanyl
Molecular Weight (Da)*	~550 (estimated)	~480	~420
Solubility	Moderate (polar solvents)	Low (nonpolar solvents)	Low (chlorinated solvents)
Chromatographic Retention	Intermediate (phenyl column)	High	High

*Molecular weights estimated based on structural analogues.